1-methyl-3-(methylsulfonyl)cinnolin-4(1H)-one

• CAS RN: 35565-40-3
• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 1-methyl-3-methylsulfonylcinnolin-4-one
• InChI: InChI=1S/C10H10N2O3S/c1-12-8-6-4-3-5-7(8)9(13)10(11-12)16(2,14)15/h3-6H,1-2H3
• InChI Key: YHBYTORISPFZQA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=O)C(=N1)S(=O)(=O)C

Description

1-methyl-3-(methylsulfonyl)cinnolin-4(1H)-one is a useful research compound. Its molecular formula is C10H10N2O3S and its molecular weight is 238.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A quantity of 6.16 g (0.027 mole) of 85% m-chloroperbenzoic acid was added to a solution of 6.6 g (0.03 mole) of 1-methyl-3-(methylsulfinyl)-4(1H)-cinnolinone in 100 ml of chloroform. The temperature rose to 45° C. After 5 minutes the solution was brought to reflux for 5 minutes, cooled, mixed with 200 ml of 5% sodium bicarbonate and stirred for 10 minutes. Additional chloroform (300 ml) was added to dissolve the separated product. The organic layer was separated, dried over anhydrous potassium carbonate and concentrated to give 6.7 g (94.4%) of white product melting at 202°-204°. Recrystallization from chloroform-methanol gave pure product melting at 204°-206° C.